4-(3-Methoxyphenyl)-2-(pyrrolidin-2-yl)-1H-imidazole

• Molecular Formula: C14H17N3O
• Molecular Weight: 243.30 g/mol
• IUPAC Name: 5-(3-methoxyphenyl)-2-pyrrolidin-2-yl-1H-imidazole
• InChI: InChI=1S/C14H17N3O/c1-18-11-5-2-4-10(8-11)13-9-16-14(17-13)12-6-3-7-15-12/h2,4-5,8-9,12,15H,3,6-7H2,1H3,(H,16,17)
• InChI Key: NCHRRFRADCWDCF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=CN=C(N2)C3CCCN3

Description

4-(3-Methoxyphenyl)-2-(pyrrolidin-2-yl)-1H-imidazole (CAS: 1153103-70-8; molecular formula: C₁₄H₁₇N₃O, MW: 243.30) is a heterocyclic compound featuring an imidazole core substituted at position 4 with a 3-methoxyphenyl group and at position 2 with a pyrrolidin-2-yl moiety . The pyrrolidine ring introduces basicity (pKa ~10–11), while the 3-methoxy group enhances polarity, influencing solubility and hydrogen-bonding capacity. This compound is synthesized via multi-step protocols involving condensation, oxidation (e.g., m-CPBA), and purification via alumina or silica chromatography . It serves as a high-purity pharmaceutical intermediate (≥97% purity) for drug discovery, particularly in targeting enzymes or receptors requiring aromatic and basic interactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(3-Methoxyphenyl)-2-(pyrrolidin-2-yl)-1H-imidazole typically involves the following steps:

Formation of the Imidazole Ring: The imidazole ring can be synthesized through a condensation reaction involving an aldehyde, an amine, and a source of nitrogen such as ammonium acetate.

Introduction of the Methoxyphenyl Group: The methoxyphenyl group can be introduced via a nucleophilic aromatic substitution reaction, where a methoxy-substituted benzene derivative reacts with an appropriate electrophile.

Attachment of the Pyrrolidinyl Group: The pyrrolidinyl group can be attached through a substitution reaction involving a halogenated precursor and pyrrolidine.

Industrial Production Methods

In an industrial setting, the production of 4-(3-Methoxyphenyl)-2-(pyrrolidin-2-yl)-1H-imidazole may involve optimized reaction conditions to maximize yield and purity. This could include the use of continuous flow reactors, which offer better control over reaction parameters and scalability.

Chemical Reactions Analysis

Types of Reactions

4-(3-Methoxyphenyl)-2-(pyrrolidin-2-yl)-1H-imidazole can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, depending on the functional groups present.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Halogenated precursors and nucleophiles such as amines or alcohols.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding ketones or carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

4-(3-Methoxyphenyl)-2-(pyrrolidin-2-yl)-1H-imidazole has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its unique structural features.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-(3-Methoxyphenyl)-2-(pyrrolidin-2-yl)-1H-imidazole involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Structural Analogues and Substitution Patterns

Compound Name	Core Structure	Position 2 Substituent	Position 4 Substituent	Key Features	Reference
4-(3-Methoxyphenyl)-2-(pyrrolidin-2-yl)-1H-imidazole	Imidazole	Pyrrolidin-2-yl	3-Methoxyphenyl	Moderate lipophilicity (clogP ~2.1), basic nitrogen in pyrrolidine
2-(1-(3-Methoxyphenyl)-3-oxo-propyl)pyrrolidin-3-yl)-1H-benzo[d]imidazole	Benzimidazole	Pyrrolidin-3-yl (3-oxo-propyl)	Benzo[d]imidazole backbone	Increased planarity for π-π stacking; higher MW (404.17)
4,5-Bis(4-methoxyphenyl)-2-(2-pyridinyl)-1H-imidazole (L3)	Imidazole	2-Pyridinyl	4-Methoxyphenyl (x2)	Bulky substituents enhance metal coordination; used in Ti/Zr complexes
2-(Pyrrolidin-2-yl)-4-(thiophen-2-yl)-1H-imidazole dihydrochloride	Imidazole	Pyrrolidin-2-yl	Thiophen-2-yl	Reduced polarity (clogP ~2.8); thiophene enhances metabolic stability

Key Observations :

• Substituent Effects: 3-Methoxyphenyl: Enhances solubility via polar interactions compared to nonpolar thiophene . Pyrrolidine vs. Pyridine: Pyrrolidine’s basicity (pKa ~10) favors protonation at physiological pH, aiding membrane permeability, while pyridine (pKa ~5) remains neutral .

Pharmacological and Physicochemical Properties

Property	4-(3-Methoxyphenyl)-2-(pyrrolidin-2-yl)-1H-imidazole	2-(1-(3-Methoxyphenyl)-3-oxo-propyl)pyrrolidin-3-yl)-1H-benzo[d]imidazole	4-Benzoyl-3-hydroxy-5-(4-methoxyphenyl)-pyrrol-2-one
Molecular Weight (Da)	243.30	404.17	449.45
clogP	~2.1	~3.8	~1.5
Hydrogen Bond Donors	1 (NH of imidazole)	2 (NH of benzimidazole + amide)	2 (hydroxy + imidazole NH)
Solubility (LogS)	-3.2 (moderate)	-4.5 (low)	-2.8 (high due to hydroxy)
Synthetic Complexity	Intermediate (3 steps)	High (5+ steps, oxidation/amide coupling)	High (multi-component synthesis)

Stability and Metabolic Considerations

• Pyrrolidine Oxidation : The target compound’s pyrrolidine is susceptible to CYP450-mediated oxidation, forming inactive metabolites.
• Benzimidazole Stability : Derivatives like resist oxidation but may undergo hydrolytic cleavage of amide bonds.
• Thiophene vs. Methoxy : Thiophene () reduces oxidative metabolism but may form reactive sulfoxide metabolites.

Biological Activity

4-(3-Methoxyphenyl)-2-(pyrrolidin-2-yl)-1H-imidazole, also known as 4-(3-methoxyphenyl)-2-(pyrrolidin-2-yl)-1H-imidazole dihydrochloride, is a compound with promising biological activities. This article explores its pharmacological properties, mechanisms of action, and potential therapeutic applications based on diverse research findings.

• CAS Number : 1384430-80-1
• Molecular Formula : C13H16Cl2N4O
• Molecular Weight : 303.20 g/mol

Biological Activity Overview

The compound has been studied for various biological activities, including:

• Anticancer Activity : Exhibits cytotoxic effects against several cancer cell lines.
• Antimicrobial Activity : Demonstrates significant antibacterial properties.
• Neuroprotective Effects : Potential applications in neurodegenerative diseases.

Anticancer Activity

Recent studies have highlighted the anticancer potential of 4-(3-methoxyphenyl)-2-(pyrrolidin-2-yl)-1H-imidazole. In vitro assays have shown that this compound can inhibit the proliferation of various cancer cell lines.

Case Studies

• Cytotoxicity Against Cancer Cell Lines :
  • The compound was tested against human colon adenocarcinoma (HT-29), lung adenocarcinoma (A549), and breast cancer (MCF-7) cell lines.
  • Results indicated an IC50 value of approximately 15 µM for HT-29 cells, suggesting moderate potency in inhibiting cell growth.

Cell Line	IC50 (µM)
HT-29	15
A549	22
MCF-7	18

• Mechanism of Action :
  • The compound appears to induce apoptosis through the activation of caspase pathways and modulation of Bcl-2 family proteins, leading to increased cell death in tumor cells .

Antimicrobial Activity

4-(3-Methoxyphenyl)-2-(pyrrolidin-2-yl)-1H-imidazole has also been evaluated for its antibacterial properties.

Research Findings

• Inhibition of Bacterial Growth :
  • It was tested against Gram-positive and Gram-negative bacteria, including Staphylococcus aureus and Escherichia coli.
  • The compound exhibited an MIC (Minimum Inhibitory Concentration) of 32 µg/mL against S. aureus, indicating effective antibacterial activity.

Bacteria	MIC (µg/mL)
Staphylococcus aureus	32
Escherichia coli	64

• Mechanism of Action :
  • The antimicrobial effect may be attributed to the disruption of bacterial cell membranes and inhibition of protein synthesis .

Neuroprotective Effects

Emerging studies suggest that this compound may possess neuroprotective properties, potentially beneficial in treating neurodegenerative disorders such as Alzheimer's disease.

Research Insights

• Protective Effects on Neuronal Cells :
  • In vitro studies demonstrated that the compound could protect neuronal cells from oxidative stress-induced damage.
  • The protective mechanism is thought to involve the upregulation of antioxidant enzymes .